Cas no 183238-67-7 (Nuezhenidic acid)

• Product Name: Nuezhenidic acid
• CAS No: 183238-67-7
• MF: C₁₇H₂₄O₁₄
• MW: 452.364067077637
• CID: 1123955
• PubChem ID: 134715173
• Update Time: 2024-11-01

Nuezhenidic acid Chemical and Physical Properties

Names and Identifiers

• Nuezhenidic acid
• Nuzhendic acid
• Nüzhendic acid
• 183238-67-7
• 2-[3-(carboxymethyl)-3-hydroxy-5-methoxycarbonyl-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,4-dihydropyran-4-yl]acetic acid
• [3-(carboxymethyl)-3-hydroxy-5-(methoxycarbonyl)-2-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-2,4-dihydropyran-4-yl]acetic acid
• DA-56336
• AKOS037514757

• Inchi： 1S/C17H24O14/c1-28-14(26)6-5-29-16(17(27,3-10(21)22)7(6)2-9(19)20)31-15-13(25)12(24)11(23)8(4-18)30-15/h5,7-8,11-13,15-16,18,23-25,27H,2-4H2,1H3,(H,19,20)(H,21,22)
• InChI Key： ZGRZULFRVWCUPF-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)O)O)O)C1C(CC(=O)O)(C(CC(=O)O)C(C(=O)OC)=CO1)O

Computed Properties

• Exact Mass: 452.11660544 g/mol
• Monoisotopic Mass: 452.11660544 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 230
• Molecular Weight: 452.4
• XLogP3: -3.2

Experimental Properties

• Color/Form: Powder
• Density: 1.70±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Extremely soluble (1000 g/l) (25 º C),

Nuezhenidic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides
• Iridoids